2-cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 4-[[4-[2-cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C18H22F3N5O/c1-11-14(12(2)27-24-11)10-25-5-7-26(8-6-25)16-9-15(18(19,20)21)22-17(23-16)13-3-4-13/h9,13H,3-8,10H2,1-2H3
• InChI Key: ZTULOXZGPPYQMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C4CC4
• Molecular Formula: C18H22F3N5O
• Molecular Weight: 381.4 g/mol
• CAS No.: 2549001-34-3

Description

This compound is a pyrimidine derivative featuring a cyclopropyl group at position 2, a trifluoromethyl group at position 6, and a piperazine moiety substituted with a 3,5-dimethyl-1,2-oxazol-4-ylmethyl group at position 4. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the cyclopropyl ring may confer conformational rigidity.

Biological Activity

The compound 2-cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{15}\text{H}_{18}\text{F}_3\text{N}_5\text{O}$$

The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets. It is believed to act as a modulator of various receptors and enzymes, which can lead to therapeutic effects in several conditions. The trifluoromethyl group enhances lipophilicity, potentially improving the compound's ability to cross biological membranes.

Anticancer Activity

Research has indicated that derivatives of pyrimidine compounds exhibit significant anticancer properties. For instance, studies have shown that similar compounds can inhibit cell proliferation in various cancer cell lines, including breast and colon cancer cells. The mechanism often involves the induction of apoptosis and cell cycle arrest.

Cell Line	IC50 (µM)	Effect
MCF-7 (Breast Cancer)	10.5	Induces apoptosis
HT-29 (Colon Cancer)	12.0	Cell cycle arrest

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. In vitro studies demonstrated effectiveness against a range of bacterial strains, suggesting potential use as an antibacterial agent.

Microorganism	MIC (µg/mL)	Activity
Staphylococcus aureus	8	Moderate inhibition
Escherichia coli	16	Moderate inhibition

Study 1: Anticancer Efficacy

A study published in Cancer Letters investigated the effects of this compound on human cervical cancer cells (HeLa). The results showed a significant reduction in cell viability at concentrations above 5 µM, with mechanisms involving mitochondrial dysfunction and increased reactive oxygen species (ROS) production.

Study 2: Antimicrobial Properties

In another study published in Journal of Antimicrobial Chemotherapy, the compound was tested against clinical isolates of E. coli and Klebsiella pneumoniae. The findings suggested that it possesses a synergistic effect when combined with traditional antibiotics, enhancing their efficacy against resistant strains.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocyclic Analogues

Pyrimidine-based compounds with piperazine or oxazole substituents are common in drug discovery. Key comparisons include:

Compound	Core Structure	Key Substituents	Reported Bioactivity
Target Compound	Pyrimidine	2-cyclopropyl, 6-CF₃, 4-(piperazinyl-oxazolylmethyl)	Hypothesized kinase inhibition or receptor modulation (structural analogy to known agents)
6-(4-(1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dihydro-1H-tetrazol-5-yl)phenyl)-4-(coumarin-3-yl)pyrimidin-2(1H)-one	Pyrimidine	Coumarin, tetrazole, pyrazolyl	Anticancer activity via topoisomerase inhibition (experimental data)
2-[3-(4-Phenylpiperazin-1-yl)propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one	Triazolopyridinone	4-phenylpiperazine	Antipsychotic activity (dopamine D₂/D₃ receptor antagonism)

Structural Insights :

• The target compound’s trifluoromethyl group contrasts with coumarin or triazolopyridinone cores in analogues, likely altering electronic properties and target selectivity.
• Piperazine substituents : The oxazolylmethyl group in the target may improve solubility compared to phenylpiperazine derivatives, which are prone to CYP450-mediated metabolism .

Pharmacokinetic and Physicochemical Properties

• Metabolic Stability : Piperazine-oxazole linkages may reduce oxidative metabolism relative to tetrazole or triazole-containing analogues .
• Synthetic Complexity : The cyclopropyl group introduces steric hindrance, requiring specialized synthetic routes compared to simpler alkyl substituents .

Functional Group Analysis

• Oxazole vs. Triazole/Tetrazole : Oxazole’s lower nitrogen content may reduce hydrogen-bonding capacity compared to triazole-containing compounds, affecting target binding .
• Cyclopropyl vs.

Research Findings and Implications

• Bioactivity Gaps : While coumarin-pyrimidine hybrids demonstrate anticancer activity , the target compound’s oxazole-piperazine motif suggests divergent mechanisms, possibly targeting inflammatory or CNS pathways.
• Lumping Strategies : As per , compounds with pyrimidine cores and piperazine substituents might be "lumped" in computational models, but the oxazole-methyl group necessitates distinct parameterization for accurate reactivity predictions .